![molecular formula C5H6N2O2 B110221 5-Methoxypyrimidin-2(1H)-one CAS No. 16290-93-0](/img/structure/B110221.png)
5-Methoxypyrimidin-2(1H)-one
Overview
Description
5-Methoxypyrimidin-2(1H)-one, also known as 5-MOP, is a heterocyclic organic compound with a pyrimidine ring structure. It is widely used in the field of scientific research due to its unique properties and potential applications. In
Scientific Research Applications
Conformational Characteristics in Nucleotides
- Study 1: The molecular conformations of 2-thiopyrimidine nucleotides, related to 5-Methoxypyrimidin-2(1H)-one, were analyzed using proton NMR techniques. These nucleotides, as monomers, are predominantly in the 3E-gg-anti form, contributing to the stability of tRNA's conformation (Yokoyama et al., 1979).
Solubility Studies
- Study 2: The solubility of 2,4-Dichloro-5-methoxypyrimidine was measured in various solvents. This study used the λ−h equation and Apelblat equation for correlation, providing insights into the chemical properties and applications of similar compounds (Liu et al., 2010).
Environmental Applications
- Study 3: A study on the electrochemical treatment of anticancer drugs wastewater containing 5-Fluoro-2-Methoxypyrimidine showcases environmental applications. The study highlights optimal conditions for treatment and discusses degradation pathways, indicating the relevance of such compounds in wastewater treatment technologies (Zhang et al., 2016).
Thermal Rearrangement Studies
- Study 4: Investigated the thermal rearrangement of 2(and 4)-methoxy-5-phenylpyrimidines, a study relevant to understanding the chemical behavior and potential applications of pyrimidine derivatives under thermal conditions (Brown & Lee, 1970).
Tautomerism and Solvation Studies
- Study 5: Examined the tautomerism of 5-Fluoro-4-hydroxy-2-methoxypyrimidine, focusing on conditions that stabilize zwitterionic structures. Such studies are crucial for understanding the chemical behavior in different solvents, which can influence its applications in various fields (Kheifets et al., 2006).
Synthesis and Spectral Studies
- Study 6: Explores the design and synthesis of 5-substituted arylpyridin-2(1H)-ones and arylpyrimidin-4(3H)-ones, based on pirfenidone, indicating the synthetic versatility and potential medicinal applications of pyrimidine derivatives (Abd El Kader et al., 2012).
Mechanism of Action
Mode of Action
Based on the mode of action of related compounds, it can be inferred that 5-methoxypyrimidin-2(1h)-one might interact with its targets, leading to changes in their function .
Biochemical Pathways
Related compounds are known to affect signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes .
Result of Action
Related compounds have been shown to inhibit cell proliferation and induce apoptosis .
Biochemical Analysis
Biochemical Properties
Pyrimidine derivatives, a group to which 5-Methoxypyrimidin-2(1H)-one belongs, are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely depending on the specific structure of the pyrimidine derivative and the biomolecule it interacts with .
Cellular Effects
Pyrimidine derivatives have been shown to influence cell function in various ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Pyrimidine derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
5-methoxy-1H-pyrimidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2/c1-9-4-2-6-5(8)7-3-4/h2-3H,1H3,(H,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNSHAGBDMCDYEN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CNC(=O)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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